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Compound of Interest

Compound Name: Cbz-NH-PEG24-C2-acid

Cat. No.: B7840204 Get Quote

Introduction
The Cbz-NH-PEG24-C2-acid is a heterobifunctional linker commonly employed in the

synthesis of complex biomolecules, including Proteolysis Targeting Chimeras (PROTACs). This

linker connects a ligand for a target protein to a ligand for an E3 ubiquitin ligase, facilitating the

degradation of the target protein. Accurate and robust analytical characterization of the final

conjugate is critical to ensure its identity, purity, and stability, which are essential for reliable

downstream biological assays and therapeutic development.[1][2]

This document provides detailed application notes and experimental protocols for the

comprehensive characterization of small molecule conjugates prepared using the Cbz-NH-
PEG24-C2-acid linker. The primary analytical techniques covered are High-Performance Liquid

Chromatography (HPLC), Liquid Chromatography-Mass Spectrometry (LC-MS), and Nuclear

Magnetic Resonance (NMR) Spectroscopy. These methods collectively allow for the verification

of molecular weight, assessment of purity, and confirmation of structural integrity.

Overall Analytical Workflow
The characterization of a newly synthesized Cbz-NH-PEG24-C2-acid conjugate follows a

logical progression from initial purity assessment to definitive structural confirmation. The

general workflow involves purification followed by a suite of analytical techniques to confirm the

final product's quality.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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cbz-nh-peg24-c2-acid-conjugates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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